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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of D-Lyxose-1-13C, a stable isotope-labeled
derivative of the rare pentose sugar D-Lyxose. Authored from the perspective of a Senior
Application Scientist, this document synthesizes technical data with practical insights to support
researchers in drug development, metabolic studies, and advanced analytical applications. We
will delve into the definitive identification of this compound through its CAS number and provide
a comprehensive overview of its structural characterization using modern spectroscopic
techniques.

Introduction: The Significance of Isotopically
Labeled D-Lyxose

D-Lyxose, an epimer of D-Xylose, serves as a crucial building block in the synthesis of various
biologically active molecules. Its applications range from the development of antiviral
nucleoside analogs to the synthesis of immunostimulants.[1] The introduction of a stable
isotope, such as Carbon-13 (13C), at a specific position within the D-Lyxose molecule creates a
powerful tool for researchers. D-Lyxose-1-13C, with its enriched carbon isotope at the anomeric
center, allows for precise tracing of metabolic pathways, elucidation of reaction mechanisms,
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and quantification in complex biological matrices using techniques like Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2]

The strategic placement of the 13C label at the C-1 position is particularly advantageous. The
anomeric carbon is central to glycosidic bond formation and the interconversion between cyclic
and acyclic forms of the sugar. Consequently, monitoring the fate of this specific carbon atom
can provide invaluable insights into the biochemical transformations of D-Lyxose.

Definitive Identification: The CAS Number

For unambiguous identification and procurement, the Chemical Abstracts Service (CAS)
number for D-Lyxose-1-13C is 70849-22-8.[3][4][5][6] It is crucial to distinguish this from the
CAS number for the unlabeled D-Lyxose (1114-34-7) and other isotopically labeled variants.

Compound CAS Number
D-Lyxose-1-13C 70849-22-8[3][4][5][6]
D-Lyxose (unlabeled) 1114-34-7[7]
D-Xylose-1-13C 70849-21-7[8]
D-Lyxose-2-13C 83379-39-9[9]

This table provides a clear distinction between the CAS numbers of D-Lyxose-1-13C and related
compounds to prevent ambiguity in chemical sourcing and regulatory documentation.

Structural Elucidation: A Multi-faceted
Spectroscopic Approach

The definitive structural characterization of D-Lyxose-1-13C relies on a combination of advanced
spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and
together they offer a comprehensive and self-validating confirmation of the molecule's identity
and isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The
Cornerstone of Structural Analysis
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NMR spectroscopy is the most powerful tool for the structural elucidation of isotopically labeled
compounds in solution. The presence of the 13C label at the C-1 position introduces distinct and
informative features in both *H and 3C NMR spectra.

In a proton-decoupled 13C NMR spectrum of D-Lyxose-1-13C, the signal corresponding to the
anomeric carbon (C-1) will exhibit a significantly enhanced intensity compared to the signals of
the other carbon atoms, which are at natural abundance (approximately 1.1%). This
observation provides direct and unequivocal evidence of 13C enrichment at the C-1 position.

Furthermore, the chemical shift of the C-1 carbon and the one-bond and two-bond 3C-13C
coupling constants provide valuable information about the stereochemistry and conformation of
the pyranose ring. A seminal study on [1-13C]aldoses provides crucial reference data for D-

Lyxose.[10]

Expected 3C NMR Data for D-Lyxose-1-13C in D20:

Tautomer C-1 Chemical Shift (ppm) 1J(C1-C2) (Hz)
o-pyranose ~93.5 ~44.5
B-pyranose ~93.8 ~41.5

Data extrapolated from Serianni, A. S., et al. (1987).[10] The distinct chemical shifts and
coupling constants for the a and [3 anomers allow for their individual characterization in an

equilibrium mixture.

The *H NMR spectrum of D-Lyxose-1-13C provides further confirmation of the isotopic labeling
through the observation of one-bond coupling between the anomeric proton (H-1) and the 13C-
labeled carbon (C-1). This results in the splitting of the H-1 signal into a doublet, with a large
coupling constant, 1J(C1-H1).

Expected *H NMR Features for D-Lyxose-1-13C:

o Splitting of the Anomeric Proton Signal: The signals corresponding to the anomeric protons
of both the a and 3 anomers will appear as doublets due to coupling with 13C-1.
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e 1J(C1-H1) Coupling Constant: The magnitude of this coupling constant is dependent on the
hybridization and stereochemical orientation. For sp3-hybridized carbons in sugars, this value
is typically in the range of 160-170 Hz. The precise value can provide insights into the
anomeric configuration.

Caption: Workflow for NMR analysis of D-Lyxose-1-13C.

Experimental Protocol: NMR Analysis of D-Lyxose-1-13C

e Sample Preparation:
o Accurately weigh approximately 5-10 mg of D-Lyxose-1-13C.
o Dissolve the sample in 0.5-0.7 mL of deuterium oxide (D20, 99.9 atom % D).
o Transfer the solution to a standard 5 mm NMR tube.

e 1H NMR Spectroscopy:

o Acquire a one-dimensional *H NMR spectrum at a suitable magnetic field strength (e.g.,
400 MHz or higher for better resolution).

o Set the spectral width to cover the expected range for carbohydrate protons (typically 0-6
ppm).

o Apply a solvent suppression pulse sequence to attenuate the residual HDO signal.
o Integrate the signals to determine the relative populations of the anomers.

o Measure the chemical shifts and coupling constants, paying close attention to the doublet
corresponding to H-1 to determine 1J(C1-H1).

e 13C NMR Spectroscopy:
o Acquire a proton-decoupled one-dimensional 3C NMR spectrum.

o Set the spectral width to encompass the full range of carbon chemical shifts for
carbohydrates (typically 50-110 ppm).
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o Observe the enhanced signal intensity of C-1.
o Measure the precise chemical shifts of all carbon signals.

o For detailed coupling information, acquire a proton-coupled 13C NMR spectrum or utilize
more advanced techniques like 2D INADEQUATE if sufficient sample is available to
determine 13C-13C coupling constants.[10]

Mass Spectrometry: Confirming Molecular Weight and
Isotopic Incorporation

Mass spectrometry provides complementary information to NMR by confirming the molecular
weight and the incorporation of the 13C label.

Expected Mass Spectrometric Data:

e Molecular lon Peak: The molecular weight of unlabeled D-Lyxose is 150.13 g/mol .[11] For
D-Lyxose-1-13C, the molecular weight is 151.13 g/mol due to the presence of one 13C atom.
High-resolution mass spectrometry (HRMS) can readily distinguish this mass difference.

« |sotopic Distribution: The mass spectrum will show a characteristic isotopic pattern. The M+1
peak, corresponding to the 13C-labeled molecule, will be the base peak or significantly
enhanced compared to the M peak (from any unlabeled fraction) and the natural abundance
M+1 peak.

» Fragmentation Pattern: The fragmentation pattern in techniques like Gas Chromatography-
Mass Spectrometry (GC-MS) after derivatization (e.qg., silylation) or in tandem MS (MS/MS)
experiments will be consistent with the structure of a pentose sugar.[11] The fragments
containing the C-1 carbon will exhibit a +1 mass shift compared to the corresponding
fragments from unlabeled D-Lyxose. This allows for the localization of the label within the
molecule's fragments.
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Caption: Predicted mass spectrometry fragmentation of D-Lyxose-1-13C.
Experimental Protocol: Mass Spectrometric Analysis
e Sample Preparation:

o Prepare a dilute solution of D-Lyxose-1-13C in a suitable solvent (e.g., methanol/water for

electrospray ionization).

o For GC-MS, derivatization (e.g., with a silylating agent like BSTFA) is typically required to
increase volatility.

o Data Acquisition (LC-MS):

o Infuse the sample solution directly into the mass spectrometer or inject it onto a liquid
chromatography system coupled to the mass spectrometer.

o Acquire a full scan mass spectrum in a suitable ionization mode (e.g., positive or negative
electrospray ionization).

o Observe the molecular ion and its isotopic pattern.
e Data Acquisition (GC-MS):
o Inject the derivatized sample into the gas chromatograph.

o Acquire mass spectra across the elution profile.
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o Analyze the mass spectrum of the peak corresponding to the derivatized D-Lyxose.

e Tandem MS (MS/MS):
o Select the M+1 molecular ion as the precursor ion.
o Induce fragmentation and acquire the product ion spectrum.

o Analyze the masses of the fragment ions to confirm the location of the 13C label.

Conclusion

The structural characterization of D-Lyxose-1-13C is a critical step in ensuring its quality and
suitability for research applications. The definitive CAS number, 70849-22-8, provides a
universal identifier for this valuable compound. A comprehensive analytical approach,
integrating 13C and *H NMR spectroscopy with mass spectrometry, offers a self-validating
system for confirming the molecular structure, the position of the isotopic label, and the degree
of enrichment. The detailed protocols and expected spectral features outlined in this guide
provide researchers with the necessary framework to confidently utilize D-Lyxose-1-13C in their
studies, ultimately advancing our understanding of carbohydrate metabolism and facilitating the
development of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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